Cas no 62353-78-0 (2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester
• CAS No: 62353-78-0
• MF: C₇H₈O₃S₂
• MW: 204.266619682312
• CID: 448158
• PubChem ID: 71387266
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(methylsulfinyl)-, methyl ester
• methyl 3-methylsulfinylthiophene-2-carboxylate
• 62353-78-0
• Methyl 3-(methanesulfinyl)thiophene-2-carboxylate
• DTXSID60809399

• Inchi： 1S/C7H8O3S2/c1-10-7(8)6-5(12(2)9)3-4-11-6/h3-4H,1-2H3
• InChI Key： ULAYIVDKZYXZPM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CSC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 203.99154
• Monoisotopic Mass: 203.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 43.37